Cas no 490038-36-3 (4-Formyl-1-(2,3,5,6-tetramethylbenzyl)-1h-indole)

490038-36-3 structure
Product name:4-Formyl-1-(2,3,5,6-tetramethylbenzyl)-1h-indole
4-Formyl-1-(2,3,5,6-tetramethylbenzyl)-1h-indole Chemical and Physical Properties
Names and Identifiers
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- 4-Formyl-1-(2,3,5,6-tetramethylbenzyl)-1h-indole
- 4-FORMYL-1-(2,3,5,6-TETRAMETHYLBENZYL)-1H-INDOLE
- DB-340275
- 490038-36-3
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- Inchi: InChI=1S/C20H21NO/c1-13-10-14(2)16(4)19(15(13)3)11-21-9-8-18-17(12-22)6-5-7-20(18)21/h5-10,12H,11H2,1-4H3
- InChI Key: DYCGAGVRLAELNE-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 291.162314293Da
- Monoisotopic Mass: 291.162314293Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 381
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 22Ų
4-Formyl-1-(2,3,5,6-tetramethylbenzyl)-1h-indole Related Literature
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Fabiano Barreto,Jéssica Melo,Louise Jank,Maria do Carmo Ruaro Peralba,Tânia Mara Pizzolato Anal. Methods, 2012,4, 2822-2830
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2. Can calculated harmonic vibrational spectra rationalize the structure of TiC-based nanoparticles?†Juan José Piñero,Francesc Viñes Phys. Chem. Chem. Phys., 2022,24, 778-785
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Kazuhiro Miyawaki,Hitomi Suzuki Org. Biomol. Chem., 2004,2, 2870-2873
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4. Book reviews
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Huiwen Lan,Aimin Wei,Hechuang Zheng,Xuhui Sun,Jun Zhong Nanoscale, 2018,10, 7033-7039
490038-36-3 (4-Formyl-1-(2,3,5,6-tetramethylbenzyl)-1h-indole) Related Products
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